Cas no 13439-84-4 (n,n,n',n',n''-pentamethylguanidine)

n,n,n',n',n''-pentamethylguanidine Properties

Names and Identifiers

• n,n,n',n',n''-pentamethylguanidine
• 1,1,2,3,3-Pentamethylguanidine
• 1,1',2,2',3-pentamethylguanidine
• 2-methyl-1,1,2,3,3-pentamethylguanidine
• AC1L3EWD
• N,N,N',N',N&quot
• Pentamethyl-guanidin
• -pentamethylguanidine
• DB-225838
• DTXSID70158683
• N,N,N',N',N''-Pentamethylguanidine
• pentamethyl guanidine
• G71968
• 13439-84-4
• ISNICOKBNZOJQG-UHFFFAOYSA-N
• 1,1,2,3,3-PentaMethyl Guanidine
• Guanidine, pentamethyl-
• Pentamethylguanidine
• SCHEMBL135887
• 1,1,2,3,3-pentamethylguanidine
• +Expand

• InChIKey： ISNICOKBNZOJQG-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H15N3/c1-7-6(8(2)3)9(4)5/h1-5H3
• SMILES： CN=C(N(C)C)N(C)C

Computed Properties

• Exact Mass: 129.12675
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 129.126597491g/mol
• Heavy Atom Count: 9
• Complexity: 94.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 18.8Ų

Experimental Properties

• PSA: 18.84